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Compound of Interest

Compound Name: Dibutyltin

Cat. No.: B087310

An In-depth Technical Guide to Dibutyltin
Dilaurate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyltin dilaurate (DBTDL), a
versatile organotin compound. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on its chemical properties, synthesis, and
applications.

Chemical Identity and Properties

Dibutyltin dilaurate, abbreviated as DBTDL or DBTL, is an organotin compound with the
chemical formula C32H6404Sn.[1][2][3] Its CAS Registry Number is 77-58-7.[2][4][5] DBTDL
consists of a central tin(IV) atom coordinated to two butyl groups and two laurate groups,
resulting in a tetrahedral geometry.[3][4][6]

Table 1: Chemical Identifiers for Dibutyltin Dilaurate
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Identifier Value

IUPAC Name [Dibutyl(dodecanoyloxy)stannyl] dodecanoate[4]
CAS Number 77-58-7[1][2][4]

Chemical Formula C32H6404Sn[1][2]

Molecular Weight 631.56 g/mol [2][3]

InChl Key UKLDJPRMSDWDSL-UHFFFAOYSA-L[2][4]

Canonical SMILES

CCCCC1CCCCC1.CCCCCCCCCCCC(=0)0.C
CCCCCCCCCCC(=0)0.[Sn]

PubChem CID 16682738[4]
EC Number 201-039-8[4]
UNII L4061GMT90[4]

DBTDL is typically a colorless to light yellow, viscous, oily liquid at room temperature, which

may form white crystals at low temperatures.[4][7] It is soluble in many organic solvents such

as benzene, toluene, ethanol, and acetone, but it is insoluble in water.[2][7]

Table 2: Physical and Chemical Properties of Dibutyltin Dilaurate
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Property Value
Colorless to pale yellow oily liquid or soft waxy
Appearance
crystals[4]
Odor Faint, characteristic, fatty odor[1][4][7]
) Approximately 1.05 - 1.066 g/cm3 at 20-25 °C[1]
Density
[2]
Melting Point 22-24 °C[2]
Boiling Point >204 °C at 12 mmHg[2]
Flash Point >110 °C (>230 °F)[2][3]

Water Solubility

<0.1 g/100 mL at 20 °C[2]

Refractive Index

~1.468 - 1.478 at 20-25 °C[5]

Viscosity

25-55 mPa:-s at 25 °C[8]

Tin Content

17.5 - 19.0%[8]

Synthesis of Dibutyltin Dilaurate

The synthesis of dibutyltin dilaurate can be achieved through several methods. A common

industrial approach involves the condensation reaction between dibutyltin oxide and lauric

acid.[6][9]

Experimental Protocol: Synthesis from Dibutyltin Oxide and Lauric Acid

This protocol is based on a method that is efficient and environmentally friendly, avoiding the

use of solvents or catalysts.[9]

Materials:

e Lauric acid

 Dibutyltin oxide

e Anhydrous magnesium sulfate
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Equipment:

Reaction flask with a reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Filtration apparatus

Procedure:

» A solid mixture of lauric acid and dibutyltin oxide is stirred at a temperature of 20-30 °C,
which converts it into a liquid mixture.[9]

e The liquid mixture is then heated to 60-70 °C and subjected to a reflux reaction for 2-3 hours.

[°]
 After the reflux, the mixture is cooled to 10-30 °C and allowed to stand for layering.[9]

e The organic phase is collected, and anhydrous magnesium sulfate is added to remove any
water.[9]

o The mixture is filtered to yield dibutyltin dilaurate.[9]

Another synthesis route involves the reaction of dibutyltin dichloride with lauric acid in the
presence of ethanol and a sodium ethoxide-ethanol solution.[10] This method avoids the initial
hydrolysis step of dibutyltin dichloride and reduces toxic waste.[10]
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Simplified Synthesis of Dibutyltin Dilaurate
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Catalytic Role of Dibutyltin Dilaurate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical formula and CAS number for dibutyltin
dilaurate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087310#chemical-formula-and-cas-number-for-
dibutyltin-dilaurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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